Cas no 882679-44-9 (2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 882679-44-9
• MF: C₁₉H₂₄BNO₃
• MW: 325.209765434265
• MDL: MFCD13191379
• CID: 2121467
• PubChem ID: 58829956
• Update Time: 2025-06-09

2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• LLGUESGILKOUCR-UHFFFAOYSA-N
• 4-Methyl-2-(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
• 4-methyl-2-phenylmethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• SCHEMBL5502027
• 882679-44-9
• FT-0744560
• AKOS032961452
• 2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD13191379
• Inchi： 1S/C19H24BNO3/c1-14-11-12-21-17(22-13-15-9-7-6-8-10-15)16(14)20-23-18(2,3)19(4,5)24-20/h6-12H,13H2,1-5H3
• InChI Key： LLGUESGILKOUCR-UHFFFAOYSA-N
• SMILES： O1B(C2C(=NC=CC=2C)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 325.1849238g/mol
• Monoisotopic Mass: 325.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Additional information on 2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 882679-44-9): An Overview of Its Synthesis, Applications, and Recent Research

2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 882679-44-9) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound is a boronic ester derivative of pyridine and is known for its utility in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules and functional materials. In this article, we will delve into the synthesis, applications, and recent research advancements related to this compound.

Synthesis of 2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

The synthesis of 2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine typically involves a multi-step process that begins with the preparation of the corresponding boronic acid or ester. One common approach is to start with 2-benzyloxy-4-methylpyridine and react it with bis(pinacolato)diboron in the presence of a palladium catalyst and a base such as potassium acetate. This reaction yields the desired boronic ester with high efficiency and purity. The choice of solvent and reaction conditions can significantly influence the yield and selectivity of the product.

Applications in Medicinal Chemistry

2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has found extensive applications in medicinal chemistry due to its ability to participate in Suzuki-Miyaura coupling reactions. These reactions are crucial for the synthesis of complex molecules with diverse biological activities. For instance, this compound can be used to introduce pyridine moieties into target molecules, which are often essential for modulating biological processes such as enzyme inhibition or receptor binding.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For example, researchers at the University of California have utilized 2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine to synthesize a series of pyridine-based inhibitors targeting specific kinases involved in cancer progression. These inhibitors have shown promising results in preclinical studies and are currently under further investigation for their potential therapeutic applications.

Applications in Materials Science

Beyond medicinal chemistry, 2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has also found applications in materials science. The pyridine moiety can be incorporated into polymers or other functional materials to enhance their properties such as thermal stability or electronic conductivity. For instance, researchers at MIT have used this compound to synthesize conjugated polymers with improved photovoltaic performance. These polymers exhibit enhanced light absorption and charge transport properties due to the presence of the pyridine unit.

Recent Research Advancements

The ongoing research on 2-(Benzyloxy)-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine continues to uncover new possibilities for its application. A recent study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of novel antiviral agents. The researchers demonstrated that by incorporating this boronic ester into a series of nucleoside analogs, they were able to enhance their antiviral activity against several RNA viruses. This finding opens up new avenues for the design of more effective antiviral therapies.

In another notable study conducted at Harvard University, scientists explored the use of 2-(Benzyloxy)-4-methyl-3-(4， 4， 5， 5-tetramethyl -1， 3， 2-dioxaborolan - 2 - yl)pyridine in the synthesis of metalorganic frameworks (MOFs). These MOFs exhibited exceptional gas storage and separation capabilities due to their high surface area and tunable pore structure. The incorporation of the pyridine moiety into these MOFs was found to significantly enhance their stability and functionality.

Safety Considerations

While 2-(Benzyloxy)-4-methyl-3-(4， 4， 5， 5-tetramethyl -1， 3， 2-dioxaborolan - 2 - yl)pyridine is a valuable reagent in various scientific fields, it is important to handle it with care due to its reactivity and potential hazards associated with boronic esters. Proper safety measures should be followed during synthesis and handling to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE), working under a fume hood when necessary, and storing the compound in a cool and dry place away from incompatible materials.

Conclusion

2-(Benzyloxy)-4-methyl-3-(4， 4， 5， 5-tetramethyl -1， 3， 2-dioxaborolan - 2 - yl)pyridine (CAS No. 882679-44-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its ability to participate in Suzuki-Miyaura coupling reactions makes it an invaluable tool for synthesizing complex molecules with diverse applications. Ongoing research continues to expand our understanding of its properties and potential uses. As new discoveries are made, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges.